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Compound of Interest

Compound Name: p-Tolylacetic acid

Cat. No.: B051852 Get Quote

Essential Safety and Handling Guide for p-
Tolylacetic Acid
This guide provides crucial safety protocols and logistical information for the handling and

disposal of p-Tolylacetic acid, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is vital for ensuring a safe laboratory

environment.

Hazard Identification
p-Tolylacetic acid presents several hazards that necessitate careful handling and the use of

appropriate personal protective equipment.[1] It is classified as a substance that causes skin

irritation and serious eye irritation.[1] Additionally, it may cause respiratory irritation and is

considered a combustible dust.[1]

Primary Hazards:

Skin Irritation: Causes irritation upon contact with the skin.[1]

Eye Irritation: Can lead to serious irritation if it comes into contact with the eyes.[1]

Respiratory Irritation: Inhalation of dust may cause respiratory discomfort.[1]

Combustible Dust: Fine dust particles dispersed in the air have the potential to ignite.[1]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against exposure to p-Tolylacetic
acid. The following equipment is mandatory when handling this chemical.

PPE Category Specification Purpose

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

larger quantities or when there

is a risk of splashing.

To protect against eye contact

which can cause serious

irritation.[1]

Hand Protection

Chemically resistant gloves,

such as nitrile or butyl rubber.

[2][3]

To prevent skin contact and

subsequent irritation.[1]

Respiratory Protection

A NIOSH-approved N95 dust

mask or a dust respirator

should be used, especially

when handling the powder

form, to prevent inhalation of

dust particles.[2]

To avoid respiratory tract

irritation.[1]

Skin and Body Protection

A laboratory coat or other

protective clothing should be

worn. For situations with a

higher risk of exposure,

chemical-resistant coveralls

and boots may be required.

To protect the skin from

accidental contact.

Safe Handling Protocol and Operational Plan
A systematic approach to handling p-Tolylacetic acid is essential to minimize risks.

Preparation:

Ensure that a safety shower and an eye wash station are readily accessible.
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Work in a well-ventilated area, preferably within a chemical fume hood or with a local

exhaust system, to minimize dust generation and accumulation.[1][4]

Before starting, ensure you have all necessary PPE and that it is in good condition.

Keep incompatible materials, such as strong oxidizing agents, away from the work area.[1][5]

Handling:

Don the appropriate PPE as specified in the table above.

Avoid direct contact with skin, eyes, and clothing.[4]

When weighing or transferring the solid, do so carefully to avoid creating dust clouds.[1][4]

If a spill occurs, sweep the solid material into an airtight container, taking care not to disperse

the dust.[1]

After Handling:

Thoroughly wash your hands and face after handling the substance.[1]

Decontaminate the work area.

Remove and properly store or dispose of contaminated PPE. Contaminated clothing should

be taken off and washed before reuse.[1]

Storage and Disposal Plan
Storage:

Store p-Tolylacetic acid in a tightly closed container.[1]

The storage area should be cool, dark, and well-ventilated.[1]

Store away from incompatible materials like oxidizing agents.

Disposal:
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All waste disposal must be conducted in accordance with federal, state, and local

regulations.[1]

If permissible, one method of disposal is to dissolve the material in a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber system.

Alternatively, consider recycling the chemical if possible.

Spilled material that has been collected should be promptly disposed of according to the

appropriate regulations.

Quantitative Data
The following table summarizes key quantitative data for p-Tolylacetic acid.

Property Value Source

CAS Number 622-47-9 [1][6]

Molecular Formula C₉H₁₀O₂ [6]

Molecular Weight 150.17 g/mol [6]

Melting Point 88-92 °C [2]

Boiling Point 265-267 °C [2]

Acute Toxicity (Intraperitoneal,

Mouse)
LD50: 2270 mg/kg [5]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling p-Tolylacetic acid
in a laboratory setting.
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Workflow for Handling p-Tolylacetic Acid

Preparation
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Handling Procedure

Post-Handling

Waste Disposal

Assess Risks & Review SDS

Ensure Ventilation (Fume Hood)

Verify Emergency Equipment
(Eyewash, Safety Shower)

Wear Lab Coat

Put on Safety Goggles/Face Shield

Wear Nitrile/Butyl Gloves

Don N95 Respirator

Carefully Weigh/Transfer
p-Tolylacetic Acid

Perform Experiment

Clean Work Area

Wash Hands Thoroughly

Doff PPE in Correct Order

Segregate & Label Waste

Dispose According to
Institutional & Local Regulations

Click to download full resolution via product page

Caption: Safe handling workflow for p-Tolylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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